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Compound of Interest

Compound Name: Lu AF58801

Cat. No.: B13439339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lu AF58801 is a potent and selective positive allosteric modulator (PAM) of the α7 nicotinic

acetylcholine receptor (α7nAChR). As a PAM, Lu AF58801 enhances the receptor's response

to its endogenous agonist, acetylcholine. The α7nAChR is a ligand-gated ion channel widely

expressed in the central nervous system and implicated in various physiological processes,

including learning, memory, and inflammation. Modulation of this receptor is a promising

therapeutic strategy for a range of neurological and psychiatric disorders. These application

notes provide detailed protocols for the dissolution and in vitro application of Lu AF58801 to

ensure reliable and reproducible experimental outcomes.

Chemical Properties
A summary of the key chemical properties of Lu AF58801 is presented in the table below.
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Property Value

Chemical Formula C₂₀H₂₃NO₃

Molecular Weight 325.40 g/mol

CAS Number 1531592-40-1

Appearance Crystalline solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

In Vitro Dissolution and Storage Protocols
Proper dissolution and storage of Lu AF58801 are critical for maintaining its stability and

activity. The following protocols outline the recommended procedures for preparing stock

solutions and subsequent dilutions for in vitro experiments.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

Lu AF58801 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: Tare a sterile amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of Lu AF58801 powder. For a 10 mM stock solution, this

will be 3.254 mg per 1 mL of DMSO.
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Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the Lu
AF58801 powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots

at -20°C for long-term storage (months to years) or at 4°C for short-term storage (days to

weeks). Protect from light.[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

10 mM Lu AF58801 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Lu AF58801 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize the final concentration of

DMSO in your cell culture, it is advisable to perform an intermediate dilution in cell culture

medium. For example, to prepare a 1 mM intermediate solution, dilute the 10 mM stock 1:10

in your cell culture medium.

Final Dilution: Prepare the final working concentrations by further diluting the stock or

intermediate solution in cell culture medium. For instance, to achieve a final concentration of

10 µM in a well containing 1 mL of medium, add 1 µL of the 10 mM stock solution.
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Mixing and Application: Gently mix the final working solution by pipetting up and down before

adding it to your cell cultures.

Important Consideration: The final concentration of DMSO in the cell culture medium should be

kept as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.

Experimental Workflow for In Vitro Studies
The following diagram illustrates a typical workflow for utilizing Lu AF58801 in cell-based

assays.
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Experimental Workflow for Lu AF58801 In Vitro Assays
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Workflow for Lu AF58801 preparation and use.

α7 Nicotinic Acetylcholine Receptor Signaling
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Lu AF58801 acts as a positive allosteric modulator of the α7nAChR. Activation of this receptor,

potentiated by Lu AF58801, leads to the influx of cations, primarily Ca²⁺. This increase in

intracellular calcium triggers a cascade of downstream signaling events that can influence a

variety of cellular processes.

The diagram below illustrates the key signaling pathways activated downstream of α7nAChR.
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α7 Nicotinic Acetylcholine Receptor Signaling Pathway
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Downstream signaling of the α7nAChR.
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Activation of the α7nAChR and the subsequent calcium influx can lead to the activation of

several key signaling pathways, including:

JAK2/STAT3 Pathway: This pathway is often associated with anti-inflammatory and anti-

apoptotic effects.

PI3K/Akt Pathway: Activation of this pathway is crucial for cell survival, proliferation, and

growth.

MAPK/ERK Pathway: This pathway is involved in a wide range of cellular processes,

including proliferation, differentiation, and survival.

The specific downstream effects of Lu AF58801 will depend on the cell type and the

experimental context. Researchers should select appropriate downstream assays to investigate

the specific cellular responses of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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